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Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poly-D-lysine (PDL) hydrobromide is a synthetic, positively charged polymer commonly used in
cell culture to promote cell adhesion to plastic and glass surfaces. As a nonspecific attachment
factor, it enhances the electrostatic interaction between the negatively charged cell membrane
and the culture surface.[1][2] This is particularly crucial for fastidious cell types or when using
serum-free or reduced-serum media.[3] Unlike its counterpart, Poly-L-lysine, PDL is resistant to
enzymatic degradation by cells, preventing disruption from excessive uptake.[1][2][4] Proper
preparation and storage of PDL working solutions are critical to ensure consistent and reliable
cell culture performance. These application notes provide detailed protocols and storage
guidelines for Poly-D-lysine hydrobromide solutions.

Data Presentation: Storage Conditions for PDL
Solutions

The stability of Poly-D-lysine hydrobromide solutions is dependent on the storage temperature
and whether it is a stock or a working solution. The following tables summarize the
recommended storage conditions from various sources.

Table 1: Storage of PDL Stock Solutions
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. Storage ] Special
Concentration Duration . .
Temperature Considerations
- Prepared in sterile
1 mg/mL 4°C Not specified o
MilliQ water.[5]
Dissolved in sterile,
10 mg/mL (1%) 2-8°C A few days

deionized water.[6]

10 mg/mL (1%)

-20°C (aliquoted)

At least 2 months

Avoid multiple freeze-

thaw cycles.[6][7]

50 mg/mL 2-8°C Up to 2 years Sterile solutions.[1]
1 mg/mL -20°C Up to 18 months Store in aliquots.[8]

) -~ Prepared in water and
100 mg/mL -20°C (aliquoted) Not specified

filter-sterilized.[9]

Table 2: Storage of PDL Working Solutions and Coated Surfaces
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) Storage ] Special
Solution/Surface Duration . .
Temperature Considerations
) ) Store in plastic bottles
Diluted Coating N o
) 2-8°C Not specified and limit use to four
Solution )
times.[1]
Immediately or stored Can be used
Coated Cultureware ) o ) )
o 4°C if sterility is immediately after
(damp or air-dried) o ) o
maintained. coating and rinsing.
Must be stored
Coated Cultureware 2-10°C Up to 1 week
covered.[10][11]
) Room Temperature or Must be protected
Coated Slides Upto 1 year
2-8°C from dust.[12]
Do not scrape the
Coated Plates/Flasks -
] Not specified Up to 5 days bottom of the coated
with PBS
surface.[8]
Coated Tissue Culture Use diluted solutions
4°C Up to 3 months

Ware

only once.[9]

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Poly-D-lysine
Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution from lyophilized Poly-D-

lysine hydrobromide powder.

Materials:

e Poly-D-lysine hydrobromide (e.g., 5 mg vial)

» Sterile, tissue culture grade water or sterile phosphate-buffered saline (PBS)

» Sterile syringes and needles (if using a vial with a rubber septum)
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« Sterile conical tubes or vials for aliquoting
e Laminar flow hood
o Personal protective equipment (lab coat, gloves, safety glasses)

Procedure:

Work in a laminar flow hood to maintain sterility.
e Bring the vial of lyophilized PDL and sterile water/PBS to room temperature.

» Aseptically add the appropriate volume of sterile water or PBS to the vial of PDL to achieve a
final concentration of 1 mg/mL. For a 5 mg vial, add 5 mL of sterile water.

o Gently swirl the vial until the PDL is completely dissolved. Avoid vigorous shaking to prevent
foaming.

e For long-term storage, it is recommended to aliquot the stock solution into smaller, single-
use volumes (e.g., 1 mL) in sterile tubes.

o Store the aliquots at -20°C for up to 18 months.[8] Alternatively, the stock solution can be
stored at 2-8°C for a shorter duration (see Table 1). Avoid repeated freeze-thaw cycles.[7]

Protocol 2: Coating Cell Culture Surfaces with Poly-D-
lysine
This protocol provides a general procedure for coating various cell culture surfaces, such as

plates, flasks, and coverslips. The optimal PDL concentration and coating time may vary
depending on the cell type and application.

Materials:
» Prepared Poly-D-lysine stock solution (e.g., 1 mg/mL)
o Sterile, tissue culture grade water or PBS for dilution

o Cell culture plates, flasks, or coverslips
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e Laminar flow hood
e Aspirator or pipette for removing solutions
Procedure:

« Dilution of Stock Solution: In a laminar flow hood, dilute the PDL stock solution to the desired
working concentration using sterile tissue culture grade water or PBS. A common working
concentration is 0.1 mg/mL (a 1:10 dilution of a 1 mg/mL stock).[3][10][11][13]

o Coating the Surface:

o Add a sufficient volume of the diluted PDL working solution to completely cover the growth
surface of the culture vessel. A typical volume is 1 mL per 25 cm? of surface area.[3][6][10]

o Gently rock the vessel to ensure even distribution of the solution over the entire surface.

 Incubation: Incubate the culture vessel at room temperature for 5 to 60 minutes.[1][6][7][10]
Some protocols suggest longer incubation times, even overnight at room temperature.[3][10]

e Aspiration and Rinsing:
o Aspirate the PDL solution from the culture vessel.

o Thoroughly rinse the surface twice with sterile, tissue culture grade water or PBS to
remove any unbound PDL, as residual PDL can be toxic to some cells.[6][7][10]

e Drying and Use:

o Allow the coated surface to dry completely at room temperature in the laminar flow hood
for at least 2 hours before introducing cells and medium.[1][7][10][11]

o Alternatively, the coated vessels can be used immediately after rinsing.[7]

o For storage, refer to Table 2 for appropriate conditions and durations.

Visualizations

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://advancedbiomatrix.com/polydlysinesolution.html
https://cellsystems.eu/wp-content/uploads/Protocol-Coating-Poly-D-Lysine.pdf
https://advancedbiomatrix.com/public/DFU/5049%20DFU%20Poly-D-Lysine%20Solution%20Rev%2003.pdf
https://www.blossombio.com/pdf/products/UG_ABM_5049.pdf
https://advancedbiomatrix.com/polydlysinesolution.html
https://www.mpbio.com/media/document/file/datasheet/dest/m/p/_/d/s/_/0/2/1/5/0/MP_DS_02150175.pdf
https://cellsystems.eu/wp-content/uploads/Protocol-Coating-Poly-D-Lysine.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/784/704/p6407pis.pdf
https://www.mpbio.com/media/document/file/datasheet/dest/m/p/_/d/s/_/0/2/1/5/0/MP_DS_02150175.pdf
https://datasheets.scbt.com/sc-136156.pdf
https://cellsystems.eu/wp-content/uploads/Protocol-Coating-Poly-D-Lysine.pdf
https://www.merckmillipore.com/INTL/en/product/Poly-D-Lysine-solution-1.0-mg-mL,MM_NF-A-003-E
https://cellsystems.eu/wp-content/uploads/Protocol-Coating-Poly-D-Lysine.pdf
https://www.mpbio.com/media/document/file/datasheet/dest/m/p/_/d/s/_/0/2/1/5/0/MP_DS_02150175.pdf
https://datasheets.scbt.com/sc-136156.pdf
https://cellsystems.eu/wp-content/uploads/Protocol-Coating-Poly-D-Lysine.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/784/704/p6407pis.pdf
https://datasheets.scbt.com/sc-136156.pdf
https://cellsystems.eu/wp-content/uploads/Protocol-Coating-Poly-D-Lysine.pdf
https://advancedbiomatrix.com/public/DFU/5049%20DFU%20Poly-D-Lysine%20Solution%20Rev%2003.pdf
https://datasheets.scbt.com/sc-136156.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Stack Solution Preparation

Lyophilized PDL Powder

Surface Coating Protocol

Air dry for at least 2 hours }—»

Ready for cel seeding

PDL Solution

Stock Solution
(e.g., 1 mg/mL)

Dilutih

Working Solution
(e.g., 0.1 mg/mL)

yd

i

Applicatioi/

Coating of

Culture Surfaces
I
I

y

Enhanced Cell Adhesion

Short-term

2-8°C

Storage OptioRs

Long-term

-20°C (Aliquoted)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b15603769?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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